Cas no 722466-02-6 (4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile)

• Product Name: 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile
• CAS No: 722466-02-6
• MF: C₁₇H₁₂ClN₃O
• MW: 309.749682426453
• CID: 5232419
• PubChem ID: 135889417
• Update Time: 2025-06-03

4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, γ-chloro-α-(1,3-dihydro-2H-benzimidazol-2-ylidene)-β-oxo-
• 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile

• Inchi： 1S/C17H12ClN3O/c18-15(11-6-2-1-3-7-11)16(22)12(10-19)17-20-13-8-4-5-9-14(13)21-17/h1-9,15,22H,(H,20,21)
• InChI Key： PUUQPSWWVPJYGT-UHFFFAOYSA-N
• SMILES： C1C=CC(C(Cl)C(O)=C(C2NC3C(=CC=CC=3)N=2)C#N)=CC=1

Additional information on 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile

Comprehensive Overview of 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile (CAS No. 722466-02-6)

4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile is a specialized organic compound with a unique molecular structure, combining a benzodiazole core with a phenylbutanenitrile moiety. This compound, identified by CAS No. 722466-02-6, has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its structural complexity and functional groups make it a subject of interest for synthetic chemists exploring novel heterocyclic compounds and nitrile derivatives.

The compound's benzodiazole component is a well-known scaffold in medicinal chemistry, often associated with antimicrobial, antifungal, and anticancer properties. Meanwhile, the phenylbutanenitrile segment contributes to its versatility in organic synthesis, enabling applications in catalysis and material science. Researchers are particularly intrigued by its potential role in developing small-molecule inhibitors and fluorescent probes, aligning with current trends in drug discovery and diagnostic imaging.

In recent years, the demand for high-purity specialty chemicals like 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its CAS No. 722466-02-6 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. The compound's stability under various conditions also makes it a candidate for green chemistry applications, addressing growing concerns about sustainable synthesis.

From a technical perspective, the synthesis of 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile involves multi-step reactions, often requiring palladium-catalyzed cross-coupling or microwave-assisted synthesis to optimize yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a key consideration for researchers investigating its biological activity. The compound's nitrile group further enhances its utility in click chemistry, a rapidly evolving field in bioconjugation.

As the scientific community continues to explore benzodiazole-based compounds, CAS No. 722466-02-6 stands out for its balanced lipophilicity and electronic properties, which are crucial for membrane permeability in drug design. Its compatibility with computational chemistry tools also allows for in silico modeling, accelerating the discovery of derivatives with improved pharmacokinetic profiles. This aligns with the increasing focus on AI-driven drug development, where such compounds serve as valuable datasets for machine learning algorithms.

In conclusion, 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-4-phenylbutanenitrile represents a compelling case study in modern organic chemistry. Its multifunctional architecture and CAS No. 722466-02-6 specificity make it a recurring topic in peer-reviewed journals and patent literature. Whether for academic research or industrial applications, this compound exemplifies the intersection of molecular innovation and practical utility, answering pressing questions in chemical biology and beyond.